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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational PI3Kd inhibitor, LAS195319,
against established cancer therapeutics that target the phosphoinositide 3-kinase (P13K)
pathway. The information presented is intended to offer a comprehensive overview of their
biochemical selectivity, clinical efficacy in relevant hematological malignancies, and the
experimental methodologies used for their evaluation.

Introduction to LAS195319 and Comparator PI3K
Inhibitors

LAS195319 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase
(PI3Kd). While initially investigated for inflammatory respiratory diseases, its mechanism of
action holds significant relevance in oncology, particularly in B-cell malignancies where the
PI3Kd signaling pathway is a critical driver of cell proliferation and survival.

This guide benchmarks LAS195319 against four FDA-approved cancer therapeutics that also
target the PI3K pathway:
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« |delalisib (Zydelig®): A selective PI3Kd inhibitor.

e Duvelisib (Copiktra®): A dual inhibitor of PI3Kd and PI3Ky.

o Umbralisib (Ukonig®): An inhibitor of PI3Kd and casein kinase 1 epsilon (CK1g). (Note:
Umbralisib was voluntarily withdrawn from the market in 2022 due to safety concerns in

certain clinical trials).[1]

o Copanlisib (Aligopa®): A pan-Class | PI3K inhibitor with predominant activity against the a

and o isoforms.

Data Presentation: Quantitative Comparison

The following tables summarize the biochemical potency and clinical efficacy of LAS195319

and the comparator drugs.

Table 1: Biochemical Potency and Isoform Selectivity

(IC50, nM)

Fold Fold Fold
Compo Selectiv  Selectiv  Selectiv
PI3Ka PI3KB PI3Ky PI3Ko . . .
und ity(dvs ity(0vs ity (dvs
o) B) y)
LAS1953
19 1,900 10 36 0.5 3,800x 20x 72X
Idelalisib 8,600 4,000 2,100 19 ~453x ~211x ~111x
Duvelisib 1,602 85 27.4 2.5 ~641x 34x ~11x
Umbralisi
b >10,000 2,360 1,090 22.2 >450x ~106x ~49x
Copanlisi
b 0.5 3.7 6.4 0.7 0.7x 5.3x 9.1x

Note: IC50 values can vary depending on the specific assay conditions. Data is compiled from

publicly available sources.
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Table 2: Clinical Efficacy in Relapsed/Refractory
Eollicular Lymphoma (FL)

. Trial Overall Response .
Therapeutic . Progression-Free
Namel/ldentifier Rate (ORR) .
Survival (PFS)

Median

Study 101-09

Idelalisib 57%[2][3][4] 11 months[2][4]
(NCT01282424)
o DYNAMO
Duvelisib 42%[1][3] 9.5 months
(NCT01882803)
o UNITY-NHL
Umbralisib 43%][5][6] 10.6 months[7][8]
(NCT02793583)
o CHRONOS-1
Copanlisib 59%[9][10][11] 11.2 months[9][11]
(NCT01660451)
LAS195319 N/A Not available Not available

Table 3: Clinical Efficacy in Relapsed/Refractory Chronic
Lymphocytic Leukemia (CLL)
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Therapeutic

Trial

Median
Overall Response .
Progression-Free

Namel/ldentifier Rate (ORR) .
Survival (PFS)
Not Reached (vs. 5.5
o o Study 116
Idelalisib + Rituximab 81% months for Placebo +
(NCT01539512) .
Rituximab)[2]
13.3 months (vs. 9.9
Duvelisib DUO (NCT02004522) 78% months for
Ofatumumab)[12]
o UNITY-CLL 52% (in BTKI/PI3Ki
Umbralisib ) 23.5 months[13]
(NCT026112311) intolerant)
o Not extensively )
Copanlisib N/A o Not available
studied in CLL
LAS195319 N/A Not available Not available

Mandatory Visualizations

PI3K Signaling Pathway and Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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